Cas no 1806934-25-7 (3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806934-25-7
• MF: C₇H₂ClF₅IN
• MW: 357.446970462799
• CID: 4808741
• Update Time: 2025-05-27

3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5IN/c8-3-4(14)2(7(11,12)13)1-15-5(3)6(9)10/h1,6H
• InChI Key： VGWJDAFQBOXAIM-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine

Comprehensive Analysis of 3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806934-25-7)

The compound 3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806934-25-7) is a highly specialized pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research. Its unique structural features, including the presence of chloro, difluoromethyl, iodo, and trifluoromethyl substituents, make it a valuable intermediate for the synthesis of advanced molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and industry trends.

One of the most frequently searched questions about 3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine revolves around its synthetic pathways and reactivity. Researchers often explore how the iodo and trifluoromethyl groups influence its behavior in cross-coupling reactions, a topic of high relevance in modern organic chemistry. Recent studies highlight its utility in palladium-catalyzed reactions, which are pivotal for constructing complex heterocycles used in crop protection and drug discovery.

Another hot topic is the environmental impact and sustainability of fluorinated compounds like this pyridine derivative. With growing regulatory scrutiny on per- and polyfluoroalkyl substances (PFAS), scientists are investigating greener alternatives for introducing difluoromethyl and trifluoromethyl groups. Innovations in electrochemical fluorination and biocatalysis are emerging as promising solutions, aligning with the industry's shift toward green chemistry.

The agrochemical sector is a major driver for the demand of 3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine. Its structural motifs are found in several next-generation pesticides targeting resistant pests. For instance, the trifluoromethyl group enhances lipophilicity, improving the compound's ability to penetrate insect cuticles. This property is critical for developing low-dose, high-efficacy formulations, a key focus area for sustainable agriculture.

In the pharmaceutical industry, this compound serves as a versatile building block for fluorinated drug candidates. Fluorine-containing pyridines are known to improve metabolic stability and bioavailability, making them attractive for CNS drugs and anticancer agents. Recent patents highlight its use in kinase inhibitors, addressing unmet medical needs in oncology and inflammation.

From a market perspective, the supply chain for CAS No. 1806934-25-7 is influenced by factors like raw material availability and regulatory compliance. Companies are investing in scalable synthesis to meet rising demand while adhering to REACH and FDA guidelines. Analytical techniques such as HPLC-MS and NMR are essential for quality control, ensuring batch-to-batch consistency.

Future research directions for 3-Chloro-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine include exploring its catalytic applications and derivatization strategies. With the rise of AI-driven drug design, computational tools are being employed to predict its reactivity and optimize synthetic routes. Collaborative efforts between academia and industry are expected to unlock new possibilities for this multifaceted compound.